Cas no 880881-38-9 (Benzoic acid, 2-bromo-4,6-bis(trifluoromethyl)-)

• Product Name: Benzoic acid, 2-bromo-4,6-bis(trifluoromethyl)-
• CAS No: 880881-38-9
• MF: C₉H₃BrF₆O₂
• MW: 337.013343095779
• CID: 4284307
• PubChem ID: 11681582
• Update Time: 2025-04-24

Benzoic acid, 2-bromo-4,6-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-bromo-4,6-bis(trifluoromethyl)-
• BMJMPAWOSBCAJT-UHFFFAOYSA-N
• 2,4-Bis(trifluoromethyl)-6-bromobenzoic acid
• 880881-38-9
• AKOS024263019

• Inchi： 1S/C9H3BrF6O2/c10-5-2-3(8(11,12)13)1-4(9(14,15)16)6(5)7(17)18/h1-2H,(H,17,18)
• InChI Key： BMJMPAWOSBCAJT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(C(F)(F)F)C=C(C(F)(F)F)C=C1Br

Computed Properties

• Exact Mass: 335.92206Da
• Monoisotopic Mass: 335.92206Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes